2-Neopentylmorpholine hydrochloride

Specification

• CAS No.: 2208785-33-3
• Molecular Formula: C9H20ClNO
• Molecular Weight: 193.71 g/mol
• IUPAC Name: 2-(2,2-dimethylpropyl)morpholine;hydrochloride
• Standard InChI: InChI=1S/C9H19NO.ClH/c1-9(2,3)6-8-7-10-4-5-11-8;/h8,10H,4-7H2,1-3H3;1H
• Standard InChI Key: HELJUSKXMOVWBL-UHFFFAOYSA-N
• SMILES: CC(C)(C)CC1CNCCO1.Cl
• Canonical SMILES: CC(C)(C)CC1CNCCO1.Cl

Introduction

2-Neopentylmorpholine hydrochloride is a chemical compound with the CAS number 2208785-33-3. It belongs to the morpholine family, which consists of heterocyclic compounds containing nitrogen and oxygen. Morpholines are widely used in organic synthesis due to their versatility in forming various derivatives, which are essential in pharmaceuticals and other fine chemicals.

Synthesis and Preparation

The synthesis of 2-Neopentylmorpholine hydrochloride typically involves the reaction of morpholine with neopentyl halides under basic conditions. This process requires careful control of reaction parameters to achieve optimal yield and purity.

Synthesis Steps

• Starting Materials: Morpholine and neopentyl halide (e.g., neopentyl bromide or chloride).

• Reaction Conditions: The reaction is often carried out in a solvent like dichloromethane or tetrahydrofuran (THF) with a base such as triethylamine or sodium hydroxide.

• Purification: The product can be purified using techniques such as recrystallization or column chromatography.

Potential Applications

• Pharmaceutical Intermediates: Morpholine derivatives are used in the synthesis of drugs due to their ability to form various functional groups.

• Chemical Synthesis: They serve as building blocks for more complex molecules.

Data Tables

Due to the limited availability of specific data on 2-Neopentylmorpholine hydrochloride, the following table provides general information on morpholine derivatives, which can be relevant for understanding its potential applications:

Compound	CAS Number	Molecular Formula	Applications
Morpholine	110-91-8	C4H9NO	Pharmaceutical synthesis, industrial applications
2-Neopentylmorpholine hydrochloride	2208785-33-3	C9H20ClNO	Potential pharmaceutical intermediate